Cas no 887352-57-0 (2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine)

• Product Name: 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine
• CAS No: 887352-57-0
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 826995
• PubChem ID: 29971963
• Update Time: 2025-11-02

2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo[5,4-d]azepine
• ethyl 2-amino-4,5,7,8-tetrahydro-[1,3]thiazolo[4,5-d]azepine-6-carboxylate
• FT-0662067
• Ethyl 2-amino-4,5,7,8-tetrahydro-6H-[1,3]thiazolo[4,5-d]azepine-6-carboxylate
• 887352-57-0
• DTXSID70652439
• Ethyl 2-amino-4,5,7,8-tetrahydro-6H-thiazolo[4,5-d]azepine-6-carboxylate
• AKOS030254323
• 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine

• Inchi： 1S/C10H15N3O2S/c1-2-15-10(14)13-5-3-7-8(4-6-13)16-9(11)12-7/h2-6H2,1H3,(H2,11,12)
• InChI Key： DUEWMTQRCZUXNM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CCN(C(=O)OCC)CC2

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine

Exploring the Versatile Applications of 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine (CAS No. 887352-57-0) in Modern Research

In the rapidly evolving field of medicinal chemistry, 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine (CAS No. 887352-57-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiazolo[5,4-d]azepine core, offers a wide range of potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications that can target specific biological pathways.

The compound's N-carbethoxy group plays a crucial role in its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential in the development of novel central nervous system (CNS) therapeutics, a hot topic in pharmaceutical research. With the growing demand for treatments targeting neurological disorders, 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine is gaining attention as a promising scaffold for drug design.

One of the most searched questions in AI-driven research platforms is: "What are the latest advancements in heterocyclic compound synthesis?" This compound provides an excellent answer, as its synthesis involves innovative strategies that are currently being optimized for higher yields and greener processes. The thiazole and azepine rings in its structure are particularly noteworthy, as these motifs are frequently found in FDA-approved drugs, making them a focus of modern medicinal chemistry.

From a commercial perspective, the demand for CAS No. 887352-57-0 has been steadily increasing, especially in the contract research organization (CRO) sector. This growth aligns with the current trend of outsourcing specialized chemical synthesis, as companies seek to accelerate their drug discovery pipelines. The compound's stability under various conditions makes it particularly attractive for pharmaceutical development projects requiring reliable building blocks.

Recent breakthroughs in catalysis and green chemistry have opened new possibilities for modifying the 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine structure. These advancements address another frequently searched topic: "How can synthetic chemistry become more sustainable?" Researchers are now exploring metal-free approaches and biocatalytic methods to functionalize this compound, reducing environmental impact while maintaining high selectivity.

The compound's potential extends beyond pharmaceuticals. Materials scientists are investigating its use in organic electronic materials, particularly in the development of novel semiconductors. This application taps into the booming interest in flexible electronics and wearable technologies, areas that consistently rank high in search engine queries related to advanced materials.

Analytical characterization of 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine has benefited from modern techniques like high-resolution mass spectrometry and multidimensional NMR. These methods, frequently searched by analytical chemists, provide detailed structural information crucial for quality control in compound production. The availability of such comprehensive data makes this chemical particularly valuable for research institutions and industrial laboratories.

As the scientific community continues to explore the potential of CAS No. 887352-57-0, its role in fragment-based drug discovery is becoming increasingly apparent. This approach, which has gained significant attention in recent years, relies on small molecular fragments like 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine to build more potent drug candidates. The compound's balanced physicochemical properties make it an ideal starting point for such strategies.

The future of 2-Amino-4,5,7,8-tetrahydro-6-(N-carbethoxy)thiazolo5,4-dazepine research looks promising, with ongoing studies exploring its potential in addressing some of today's most pressing medical challenges. Its unique combination of structural features positions it as a valuable tool in the chemist's arsenal, capable of contributing to advancements across multiple scientific disciplines. As research continues, we can expect to see this compound play an increasingly important role in both academic and industrial settings.